Cas no 1322200-85-0 ((S)-2-Fluoro-N-(piperidin-3-yl)benzamidehydrochloride)

• Product Name: (S)-2-Fluoro-N-(piperidin-3-yl)benzamidehydrochloride
• CAS No: 1322200-85-0
• MF: C₁₂H₁₆ClFN₂O
• MW: 258.719645500183
• CID: 4787954
• Update Time: 2025-10-19

(S)-2-Fluoro-N-(piperidin-3-yl)benzamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Fluoro-N-(piperidin-3-yl)benzamidehydrochloride
• (S)-2-Fluoro-N-(piperidin-3-yl)benzamide hydrochloride
• 2-Fluoro-N-[(3S)-(piperidin-3-yl)]benzamide hydrochloride

• Inchi： 1S/C12H15FN2O.ClH/c13-11-6-2-1-5-10(11)12(16)15-9-4-3-7-14-8-9;/h1-2,5-6,9,14H,3-4,7-8H2,(H,15,16);1H/t9-;/m0./s1
• InChI Key： UHYLZZUWQPQMBN-FVGYRXGTSA-N
• SMILES： Cl.FC1C=CC=CC=1C(N[C@@H]1CNCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 41.1

Additional information on (S)-2-Fluoro-N-(piperidin-3-yl)benzamidehydrochloride

Comprehensive Overview of (S)-2-Fluoro-N-(piperidin-3-yl)benzamide hydrochloride (CAS No. 1322200-85-0)

(S)-2-Fluoro-N-(piperidin-3-yl)benzamide hydrochloride, with the CAS number 1322200-85-0, is a specialized chiral compound that has garnered significant attention in pharmaceutical research and organic synthesis. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a fluorine atom and a piperidine ring in its structure enhances its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics.

In recent years, the demand for fluorinated compounds like (S)-2-Fluoro-N-(piperidin-3-yl)benzamide hydrochloride has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity to target proteins, making this compound a valuable candidate for medicinal chemistry applications. Researchers are particularly interested in its potential role in modulating neurotransmitter receptors, which aligns with current trends in addressing neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of (S)-2-Fluoro-N-(piperidin-3-yl)benzamide hydrochloride involves sophisticated chiral resolution techniques to ensure enantiomeric purity, a critical factor in drug development. The (S)-enantiomer is often preferred due to its higher biological activity compared to its (R)-counterpart. This specificity is crucial for achieving desired therapeutic effects while minimizing off-target interactions, a topic frequently discussed in precision medicine forums.

From an industrial perspective, 1322200-85-0 is utilized as an intermediate in the synthesis of more complex molecules. Its piperidine moiety is a common scaffold in many FDA-approved drugs, highlighting its versatility. Companies engaged in contract research organizations (CROs) and custom synthesis services often list this compound in their portfolios, catering to the growing need for high-purity intermediates.

Environmental and regulatory considerations also play a role in the adoption of (S)-2-Fluoro-N-(piperidin-3-yl)benzamide hydrochloride. With increasing emphasis on green chemistry, researchers are exploring sustainable synthetic routes to minimize waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, (S)-2-Fluoro-N-(piperidin-3-yl)benzamide hydrochloride (CAS No. 1322200-85-0) represents a promising compound at the intersection of pharmaceutical innovation and synthetic chemistry. Its applications span from drug discovery to material science, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and sustainable chemical processes.